Cas no 1596340-93-0 (1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine
• CAS No: 1596340-93-0
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5998200
• PubChem ID: 90284936
• Update Time: 2025-05-22

1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine
• 1-[(2-methoxyethoxy)methyl]-1H-pyrazol-3-amine
• EN300-1106773
• 1596340-93-0
• SCHEMBL15880359

• Inchi： 1S/C7H13N3O2/c1-11-4-5-12-6-10-3-2-7(8)9-10/h2-3H,4-6H2,1H3,(H2,8,9)
• InChI Key： NFXDWNAYWQRUCC-UHFFFAOYSA-N
• SMILES： O(CCOC)CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 1-(2-Methoxyethoxy)methyl-1H-pyrazol-3-amine (CAS: 1596340-93-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine (CAS: 1596340-93-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This pyrazole derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have explored its applications as a building block for kinase inhibitors, antimicrobial agents, and modulators of various biological pathways.

Structural analysis reveals that the 2-methoxyethoxy substitution at the N1 position of the pyrazole ring enhances both the solubility and metabolic stability of this compound compared to simpler pyrazole derivatives. The amine group at the 3-position provides an excellent handle for further chemical modifications, making it a versatile intermediate in pharmaceutical synthesis. Several research groups have reported successful derivatization strategies to create libraries of compounds based on this core structure.

In kinase inhibitor development, 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine has shown particular promise as a precursor for selective JAK and CDK inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited nanomolar potency against JAK3 while maintaining excellent selectivity over other kinases. The researchers attributed this selectivity to the optimal positioning of the methoxyethoxy group in the kinase binding pocket.

Recent pharmacological evaluations have revealed additional therapeutic potential for this compound class. In antimicrobial research, certain derivatives have displayed activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism appears to involve inhibition of bacterial efflux pumps, as evidenced by synergistic effects observed when combined with conventional antibiotics.

From a synthetic chemistry perspective, novel routes to 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine have been developed that improve yield and scalability. A 2024 publication in Organic Process Research & Development described a continuous flow synthesis method that reduces reaction times from hours to minutes while maintaining high purity (>99%). This advancement addresses previous challenges in large-scale production of this valuable intermediate.

The compound's pharmacokinetic properties have been systematically investigated in recent preclinical studies. The 2-methoxyethoxy modification significantly improves oral bioavailability compared to unsubstituted pyrazole analogs, with reported values exceeding 60% in rodent models. Metabolic stability studies indicate predominant oxidation at the terminal methoxy group, suggesting opportunities for further optimization through structural modifications.

Emerging applications in chemical biology have expanded the utility of 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine beyond traditional drug discovery. Several research groups have incorporated this scaffold into PROTAC molecules, leveraging its ability to form stable interactions with E3 ligases. Additionally, its fluorescence properties have been exploited in the development of molecular probes for studying intracellular signaling pathways.

Future research directions for this compound class include exploration of its potential in targeted protein degradation, development of covalent inhibitors using the amine functionality as a warhead attachment point, and investigation of its immunomodulatory properties. The continued interest in 1-(2-methoxyethoxy)methyl-1H-pyrazol-3-amine underscores its importance as a versatile building block in modern medicinal chemistry and chemical biology research.